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Compound of Interest

Compound Name: 10-Bromo-1-decene

Cat. No.: B1332156

Technical Guide: 10-Bromo-1-decene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 10-Bromo-1-decene, a versatile
bifunctional molecule utilized in various fields of organic synthesis. It serves as a key building
block for introducing a C10 alkenyl chain in the development of novel molecules, including
pharmaceutical intermediates and specialized polymers.

Chemical Identifiers

e |[UPAC Name: 10-bromodec-1-ene[1]

SMILES String: C=CCCCCCCCCBI[1]

CAS Number: 62871-09-4[1]

Molecular Formula: C1oH19Br[2][3]

Molecular Weight: 219.16 g/mol

Physicochemical Properties

The following table summarizes the key quantitative data for 10-Bromo-1-decene. This
information is critical for its proper handling, storage, and application in experimental settings.
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Property Value Reference
Colorless to almost colorless,

Appearance o [2][3]
clear liquid

Density 1.092 g/mL at 25 °C

Boiling Point 50 °C at 0.3 mmHg

) 96.67 °C (206.0 °F) - closed

Flash Point
cup

Refractive Index n20/D 1.4660

Purity (Assay) >97% [2]

Synthesis and Reactivity

10-Bromo-1-decene is a valuable intermediate due to its two reactive sites: the terminal
alkene and the primary alkyl bromide. This allows for orthogonal chemical modifications,
making it a popular reagent in multi-step syntheses.

General Synthesis Pathway

The most common laboratory synthesis of 10-Bromo-1-decene involves the bromination of the
corresponding alcohol, 9-decen-1-ol. A prevalent method for this transformation is the Appel
reaction, which utilizes triphenylphosphine (PPhs) and carbon tetrabromide (CBra).
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Reactants

9-decen-1-ol (Triphenylphosphine (Pth)) (Carbon Tetrabromide (CBI’4)) Dichloromethane (CH2Clz)

Reaction Process
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10-Bromo-1-decene

Click to download full resolution via product page

Caption: Workflow for the synthesis of 10-Bromo-1-decene via the Appel reaction.

Experimental Protocol: Synthesis from 9-decen-1-ol

The following protocol is a detailed methodology for the synthesis of 10-Bromo-1-decene.[3]

e Preparation: To a round-bottom flask, add 9-decen-1-ol (10.0 g, 64.1 mmol) and
dichloromethane (300 mL).
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e Cooling: Cool the mixture to 0 °C using an ice bath.

« Addition of Reagents: Subsequently, add triphenylphosphine (21.8 g, 83.1 mmol) and carbon
tetrabromide (27.6 g, 83.2 mmol) to the cooled mixture.

e Reaction: Allow the reaction mixture to warm slowly to room temperature over one hour.
Continue stirring for an additional 14 hours.

 Purification: After the reaction is complete, purify the crude product by silica gel column
chromatography, using hexane as the eluent.

 Isolation: Remove the solvent under vacuum to yield 10-bromo-1-decene as a colorless,
transparent liquid (Expected yield: ~100%).

Key Reactions

10-Bromo-1-decene can be used to synthesize a variety of compounds, including:
o 4'-(9-decenyloxy) biphenyl-4-carboxylic acid methyl ester.

e 9-decenylmagnesium bromide, which can then be used in the preparation of other molecules
like (R)-tridec-12-en-2-ol.

e |t can also undergo a reduction reaction with reagents such as 2-propylbenzo[d][2]
[4]dioxaborole (PBD) and BusSnH to yield 1-decene.

Applications in Research and Development

The bifunctional nature of 10-Bromo-1-decene makes it a valuable building block in several
areas:

» Pharmaceutical Intermediates: It serves as a precursor for synthesizing complex molecules
in drug discovery, where its long alkyl chain can be used to modulate lipophilicity.[2]

» Polymer Chemistry: The terminal alkene can participate in polymerization reactions, leading
to the creation of polymers with unique properties.[2]
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o Surface Chemistry: It is used to modify material surfaces to improve properties like adhesion
and compatibility, which is valuable in the development of coatings and electronics.[2]

e Organic Synthesis: It is widely used as a versatile reagent for introducing a brominated C10
chain in the synthesis of novel organic compounds.[2]

Safety and Handling

o Hazard Classifications: Causes skin irritation (H315), serious eye irritation (H319), and may
cause respiratory irritation (H335).[1]

e Precautionary Statements: Avoid breathing fumes/gas/mist/vapors/spray (P261). Wear
protective gloves/protective clothing/eye protection/face protection (P280). In case of contact
with eyes, rinse cautiously with water for several minutes (P305 + P351 + P338).[1]

o Storage: Keep in a dark place, sealed in a dry, room-temperature environment away from
strong oxidizing agents.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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